Cas no 1368179-24-1 (3-methyl-5H,6H,7H-pyrrolo1,2-aimidazole-7-carboxylic acid)
3-methyl-5H,6H,7H-pyrrolo1,2-aimidazole-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5H-Pyrrolo[1,2-a]imidazole-7-carboxylic acid, 6,7-dihydro-3-methyl-
- 3-methyl-5H,6H,7H-pyrrolo1,2-aimidazole-7-carboxylic acid
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- MDL: MFCD22068269
- Inchi: 1S/C8H10N2O2/c1-5-4-9-7-6(8(11)12)2-3-10(5)7/h4,6H,2-3H2,1H3,(H,11,12)
- InChI Key: FADIFRGFORDIAO-UHFFFAOYSA-N
- SMILES: C12C(C(O)=O)CCN1C(C)=CN=2
3-methyl-5H,6H,7H-pyrrolo1,2-aimidazole-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262246-1.0g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 1.0g |
$1150.0 | 2023-03-01 | ||
| Enamine | EN300-262246-2.5g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 2.5g |
$2384.0 | 2023-09-14 | ||
| Enamine | EN300-262246-5.0g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 5.0g |
$3018.0 | 2023-03-01 | ||
| Enamine | EN300-262246-10.0g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 10.0g |
$3795.0 | 2023-03-01 | ||
| Enamine | EN300-262246-1g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 1g |
$1150.0 | 2023-09-14 | ||
| Enamine | EN300-262246-5g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 5g |
$3018.0 | 2023-09-14 | ||
| Enamine | EN300-262246-10g |
3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid |
1368179-24-1 | 10g |
$3795.0 | 2023-09-14 |
3-methyl-5H,6H,7H-pyrrolo1,2-aimidazole-7-carboxylic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-methyl-5H,6H,7H-pyrrolo1,2-aimidazole-7-carboxylic acid
Comprehensive Overview of 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid (CAS No. 1368179-24-1)
The compound 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid (CAS No. 1368179-24-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused pyrrolo-imidazole core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its versatile reactivity and potential as a building block for bioactive molecules.
One of the key reasons for the growing attention on 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid is its relevance in addressing current challenges in medicinal chemistry. With the rise of antibiotic resistance and the need for novel therapeutic agents, compounds like this offer promising avenues for innovation. The carboxylic acid functional group in its structure allows for further derivatization, enabling the creation of esters, amides, and other derivatives with potential biological activity.
In the context of recent trends, 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid aligns with the increasing demand for heterocyclic compounds in drug development. Heterocycles are known for their ability to interact with biological targets, and this compound's pyrrolo-imidazole framework is particularly intriguing. Its structural features may contribute to improved pharmacokinetic properties, such as enhanced solubility or metabolic stability, which are critical factors in modern drug design.
The synthesis and characterization of 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid have been subjects of recent studies, with researchers exploring efficient routes to produce high-purity material. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its identity and purity. These quality control measures are essential for ensuring reliable results in downstream applications, particularly in pharmaceutical research where compound integrity is paramount.
Beyond pharmaceuticals, 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid has potential applications in materials science. Its conjugated system and functional groups make it a candidate for developing organic electronic materials or as a ligand in coordination chemistry. The compound's photophysical properties, which are currently under investigation, might open new possibilities in optoelectronic devices or sensing technologies.
For researchers working with CAS No. 1368179-24-1, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory precautions should be observed when working with this compound. It is recommended to store it in a cool, dry environment, protected from light to maintain stability over time. These practical aspects are frequently searched by laboratory professionals seeking guidance on compound management.
The commercial availability of 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid has improved in recent years, reflecting growing interest from the scientific community. Several specialty chemical suppliers now offer this compound, with options for custom synthesis and bulk quantities. This accessibility facilitates research across various disciplines, from medicinal chemistry to materials science, accelerating the exploration of its potential applications.
Future research directions for 3-methyl-5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid may include detailed structure-activity relationship studies, exploration of its metal coordination properties, or investigation of its behavior in various solvent systems. The compound's versatility ensures it will remain a subject of interest in multiple scientific domains, contributing to advancements in both fundamental and applied research.
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